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Compound of Interest

Compound Name: Ethanol-d5

Cat. No.: B126515

For researchers and scientists in the fast-paced world of drug development, meticulous
attention to safety protocols is paramount. The proper disposal of chemical waste, such as
Ethanol-d5, is a critical component of laboratory safety and regulatory compliance. This guide
provides essential, step-by-step instructions for the safe and legal disposal of Ethanol-d5,
ensuring the protection of both laboratory personnel and the environment.

Ethanol-d5, a deuterated form of ethanol, is a flammable liquid and must be treated as a
hazardous waste.[1][2][3] Improper disposal, such as pouring it down the drain, is not only a
safety hazard but also illegal.[1][2][4][5] Adherence to these procedures will help your institution
maintain a safe and compliant research environment.

Key Properties and Hazards of Ethanol-d5

Understanding the properties of Ethanol-d5 is the first step in handling it safely. Below is a
summary of its key characteristics.
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Property Value

Chemical Formula C2HD50

Synonyms Ethyl-d5 alcohol, CD3CD20H
Appearance Liquid

Boiling Point 78-79 °C

Flash Point 9-13 °C (closed cup)[6]
Density 0.871 g/mL at 25 °C[7][8]

Highly flammable liquid and vapor[9][10],
Hazards
Causes serious eye irritation[9]

Step-by-Step Disposal Protocol for Ethanol-d5

Follow these procedures to ensure the safe handling and disposal of Ethanol-d5 waste in your
laboratory.

1. Personal Protective Equipment (PPE): Before handling Ethanol-d5 waste, ensure you are
wearing the appropriate PPE:

o Safety goggles or a face shield to protect from splashes.[4][6][11]
o Chemical-resistant gloves (e.qg., nitrile).[4][11][12]

o A flame-resistant lab coat.[4]

2. Waste Collection:

o Designated Waste Container: Use a dedicated, properly labeled hazardous waste container
for all Ethanol-d5 waste.[1][2][12] The container should be made of a material compatible
with ethanol and have a secure, tight-fitting cap to prevent leaks and evaporation.[1]

» Labeling: Immediately affix a hazardous waste tag to the container as soon as the first drop
of waste is added.[1][12] The label must clearly identify the contents as "Hazardous Waste,"
list "Ethanol-d5," and indicate the associated hazards (e.g., "Flammable").
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Segregation of Waste: Do not mix Ethanol-d5 waste with other incompatible chemical
wastes, such as oxidizing agents (e.qg., nitric acid), to prevent dangerous reactions.[1][2][4]

. Waste Storage:

Storage Location: Store the sealed waste container in a cool, well-ventilated area designated
for flammable liquid waste.[1][2][6] This area should be away from heat, sparks, open flames,
and any other potential ignition sources.[1][6][9][10][13]

Secondary Containment: It is best practice to store the waste container within secondary
containment to catch any potential leaks.[1]

Quantity and Time Limits: Be aware of your institution's and local regulations regarding the
maximum quantity of hazardous waste that can be accumulated and the maximum time it
can be stored on-site (often 90 days).[1][12][14]

. Arranging for Disposal:

Licensed Waste Contractor: Ethanol-d5 waste must be disposed of through a licensed
hazardous waste disposal company.[5][10] Your institution's Environmental Health & Safety
(EH&S) department will have established procedures for this.[11][12]

Requesting Pickup: Follow your institution's protocol for requesting a hazardous waste
pickup. This typically involves submitting a chemical collection request form.[11][15]

. Spill and Emergency Procedures:

Small Spills: For small spills, absorb the liquid with an inert material (e.g., sand, vermiculite,
or absorbent pads).[4][12][16] Collect the contaminated absorbent material and place it in a
sealed, labeled hazardous waste container for disposal.[11][12][16]

Large Spills: In the event of a large spill, evacuate the area immediately and notify your
institution's emergency response team or EH&S.[4][11][12]

Ethanol-d5 Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Ethanol-d5.
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Ethanol-d5 Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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